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Compound of Interest

Compound Name: 5-(2-Chlorophenyl)nicotinaldehyde
CAS No.: 855301-00-7
Cat. No.: B1593318

Get Quote

Technical Safety Protocol: 5-(2-
Chlorophenyl)nicotinaldehyde

CAS: 855301-00-7 | Formula: C12HsCINO | MW: 217.65 g/mol [1]

Executive Summary & Chemical Profile

5-(2-Chlorophenyl)nicotinaldehyde is a specialized heterocyclic building block, primarily
utilized in medicinal chemistry for Suzuki-Miyaura cross-coupling reactions and the synthesis of
bioactive pyridine derivatives.

As a halogenated pyridine aldehyde, this compound presents a dual-threat profile: chemical
reactivity (aldehyde oxidation/condensation) and biological activity (potential sensitization and
mucosal irritation). This guide moves beyond generic safety advice, providing a specific
operational framework for researchers handling this compound in drug discovery environments.

Physical & Stability Data
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Property Specification Operational Implication

May cake or fuse; weigh
State Solid (Low-melting) quickly to avoid moisture

absorption.

Critical: Aldehydes oxidize to
Storage 2-8°C, Inert Gas (Ar/Nz2) carboxylic acids in air. Keep
sealed.

Lipophilic nature facilitates skin
Solubility DMSO, DCM, Methanol absorption; use appropriate
gloves.

Reacts violently with strong

Reactivity Electrophilic o
oxidizers and strong bases.

Risk Assessment & Hazard Identification

Why specific precautions are required.

While specific toxicological data for this exact CAS is limited, its structure dictates the safety
protocol based on Structure-Activity Relationships (SAR) of analogous halogenated pyridine
aldehydes (e.g., Nicotinaldehyde, 2-Chloropyridine).
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Hazard Class Risk Description Mechanism of Action

Pyridine aldehydes are
) ) ) ] lachrymators. Inhalation
Respiratory Irritant High Risk
causes severe mucosal

inflammation (H335).

Aldehydes can form haptens
_ . _ with skin proteins, leading to
Skin Sensitizer Moderate Risk ) -
allergic contact dermatitis

(H317).

Halogenated pyridines can
o ) exhibit CNS or hepatic toxicity
Acute Toxicity Moderate Risk ) ]
upon systemic absorption

(H302/H312).

Oxidation products (carboxylic
Corrosivity Potential Risk acids) can cause ocular
damage (H318).

Personal Protective Equipment (PPE) Matrix

Self-validating protection strategy.

Do not rely on standard "lab coat and glasses." The lipophilicity of this compound requires

barrier protection against permeation.

PPE Selection Table
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Protection Zone Recommended Equipment  Technical Justification

Provides sufficient barrier for
Double Nitrile Gloves (min weighing solids. Change

Hand (Solid) _ , _ _ ,
0.11mm thick) immediately if contaminated.[2]

[3]

Halogenated solvents (DCM)
Hand (Solution) Laminate / Silver Shield® and pyridines permeate nitrile
and (Solution
(under Nitrile) rapidly (<5 mins). Laminate

offers >4h breakthrough time.

Safety glasses are insufficient.

Chemical Goggles (Indirect Vapors are lachrymatory;
Eye / Face
Vent) goggles prevent ocular vapor
absorption.
Mandatory. If hood is
] unavailable, use a Half-Mask
) Fume Hood (Face velocity: ) )
Respiratory Respirator with OV/AG
100 fpm) ) )
(Organic Vapor/Acid Gas)
cartridges.
Cotton coats absorb liquids.
Body Tyvek® Lab Coat or Apron

Tyvek repels organic spills.

Operational Handling Protocol

Step-by-step workflow for experimental integrity and safety.

Phase 1: Receiving & Storage

 Inspection: Upon receipt, inspect the vial for yellowing or crusting (signs of oxidation).

« Inerting: If the manufacturer seal is broken, purge the headspace with Nitrogen or Argon
before re-sealing.

e Cold Chain: Store immediately at 2-8°C. Allow the vial to warm to room temperature inside a
desiccator before opening to prevent water condensation, which accelerates degradation.
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Phase 2: Weighing & Transfer

Objective: Prevent aerosolization and moisture ingress.
» Static Control: Use an anti-static gun or ionizer bar if the solid is fluffy/electrostatic.

o Containment: Perform all weighing inside a chemical fume hood. Do not weigh on an open
bench.

o Transfer: Use a glass or stainless steel spatula. Avoid plastic (potential leaching).

Phase 3: Reaction Setup

Objective: Mitigate runaway reactions.
e Solvent Choice: Dissolve in anhydrous solvent (e.g., DMF, Dioxane) under inert atmosphere.

o Addition Order: Add the aldehyde last or as a solution to the reaction mixture to control
exotherms, especially in reduction or oxidation reactions.

e Scrubbing: If heating >50°C, ensure the condenser is vented to a scrubber or hood exhaust
to capture pyridine vapors.

Phase 4: Waste Disposal

Compliance with EPA/RCRA standards.

e Solid Waste: Dispose of contaminated wipes/gloves in "Hazardous Solid Waste"
(Contaminated Debris).

» Liquid Waste: Segregate into Halogenated Organic Waste streams due to the Chlorine atom.
Do not mix with acidic aqueous waste (risk of exothermic polymerization).

Visualization: Safety Workflow

Logical flow for handling 5-(2-Chlorophenyl)nicotinaldehyde.
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PPE Check: ume
Goggles + Dbl Nitile (Inert Atmosphere)

Start: Retrieve from 2-8°C Storage

Click to download full resolution via product page

Figure 1: Operational workflow ensuring chemical stability and operator safety.

Emergency Response Plan

Incident Immediate Action

) Wash with soap and water for 15 mins. Do not
Skin Contact . :
use ethanol (increases absorption).

Flush with water/saline for 15 mins. Seek

Eye Contact ] )
ophthalmologist (aldehyde burn risk).

Cover with wet paper towels (to prevent dust),

Spill (Solid) .
scoop into bag.
S Absorb with Vermiculite or Sand. Do not use
Spill (Liquid) ) )
combustible materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 855301-00-7|5-(2-Chlorophenyl)nicotinaldehyde|BLD Pharm [bldpharm.com]

e 2. fishersci.com [fishersci.com]
3. jubilantingrevia.com [jubilantingrevia.com]

e 4. pentachemicals.eu [pentachemicals.eu]

e 5. Nicotinaldehyde | CAS#:500-22-1 | Chemsrc [chemsrc.com]

e 6. 0osha.gov [osha.gov]

» To cite this document: BenchChem. [Personal protective equipment for handling 5-(2-
Chlorophenyl)nicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593318/docs#personal-protective-equipment-for-

handling-5-2-chlorophenyl-nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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